Cas no 338398-42-8 (5-[(2-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole)

5-[(2-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole structure
338398-42-8 structure
Product Name:5-[(2-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole
CAS No:338398-42-8
MF:C14H9ClN2S2
MW:304.817659139633
CID:5701992
PubChem ID:3734283
Update Time:2023-10-14

5-[(2-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Thiadiazole, 5-[(2-chlorophenyl)thio]-4-phenyl-
    • AKOS005084997
    • 5-[(2-chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole
    • 2-chlorophenyl 4-phenyl-1,2,3-thiadiazol-5-yl sulfide
    • 2H-382S
    • 5-(2-chlorophenyl)sulfanyl-4-phenylthiadiazole
    • 338398-42-8
    • 5-[(2-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole
    • Inchi: 1S/C14H9ClN2S2/c15-11-8-4-5-9-12(11)18-14-13(16-17-19-14)10-6-2-1-3-7-10/h1-9H
    • InChI Key: NKMMKLAQWBWLQM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1SC1=C(C2C=CC=CC=2)N=NS1

Computed Properties

  • Exact Mass: 303.9895683g/mol
  • Monoisotopic Mass: 303.9895683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 79.3Ų

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Predicted)
  • Boiling Point: 411.9±55.0 °C(Predicted)
  • pka: -5.60±0.50(Predicted)
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